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Compound of Interest

Compound Name: Metesind

Cat. No.: B1676346 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals involved in the dose-escalation study of Metesind, a novel MEK

inhibitor. The information is presented in a question-and-answer format to address specific

issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
General & Pre-clinical
Q1: What is the mechanism of action for Metesind?

A1: Metesind is a potent and selective inhibitor of MEK1 and MEK2, key protein kinases in the

RAS/RAF/MEK/ERK signaling pathway. By inhibiting MEK, Metesind prevents the

phosphorylation and activation of ERK, which in turn blocks downstream signaling that

promotes tumor cell proliferation and survival.
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Metesind inhibits the MEK1/2 kinases in the MAPK signaling pathway.
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Q2: What is the design for the Metesind dose-escalation study?

A2: The study employs a standard 3+3 rule-based design to determine the Maximum Tolerated

Dose (MTD) and the Recommended Phase 2 Dose (RP2D).[1][2][3] The study starts with a

conservative low dose, and dose escalation proceeds based on the observation of Dose-

Limiting Toxicities (DLTs) within the first cycle of treatment.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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